Cas no 130532-65-9 (Methyl 8-(aminomethyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride)

Methyl 8-(aminomethyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride is a synthetic organic compound featuring a tetrahydronaphthalene core with an aminomethyl substituent and a methyl ester group. The hydrochloride salt enhances its stability and solubility, making it suitable for various chemical and pharmaceutical applications. Its structural framework is valuable in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The compound’s rigid, partially saturated naphthalene scaffold offers potential for further functionalization, enabling diverse derivatization pathways. Its well-defined chemical properties and high purity make it a reliable choice for research and development purposes, particularly in drug discovery and fine chemical synthesis.
Methyl 8-(aminomethyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride structure
130532-65-9 structure
Product Name:Methyl 8-(aminomethyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride
CAS No:130532-65-9
MF:C13H18ClNO2
MW:255.740522861481
MDL:MFCD30181090
CID:4587072
PubChem ID:122156927
Update Time:2025-06-13

Methyl 8-(aminomethyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • methyl 8-(aminomethyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride
    • Z2517219382
    • methyl 8-(aminomethyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylate;hydrochloride
    • Methyl 8-(aminomethyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride
    • MDL: MFCD30181090
    • Inchi: 1S/C13H17NO2.ClH/c1-16-13(15)10-6-5-9-3-2-4-11(8-14)12(9)7-10;/h5-7,11H,2-4,8,14H2,1H3;1H
    • InChI Key: JWMUOHDJVDPOCH-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(C1C=CC2CCCC(CN)C=2C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Topological Polar Surface Area: 52.3

Methyl 8-(aminomethyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride Pricemore >>

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Additional information on Methyl 8-(aminomethyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride

Methyl 8-(Aminomethyl)-5,6,7,8-Tetrahydronaphthalene-2-Carboxylate Hydrochloride (CAS No. 130532-65-9): A Comprehensive Overview

Methyl 8-(aminomethyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride (CAS No. 130532-65-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MATCN, is a derivative of tetrahydronaphthalene and is characterized by its unique structural features and chemical properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of MATCN.

Chemical Structure and Properties

The molecular formula of Methyl 8-(aminomethyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride is C14H19NO2·HCl. The compound consists of a tetrahydronaphthalene ring system with an aminomethyl group and a carboxylate ester moiety. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

The hydrochloride salt form of MATCN enhances its solubility in aqueous media, which is crucial for its use in biological assays and pharmaceutical formulations. The compound exhibits good stability under standard laboratory conditions and can be stored at room temperature without significant degradation.

Synthesis Methods

The synthesis of Methyl 8-(aminomethyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride has been reported in several scientific publications. One common approach involves the reaction of 8-bromotetrahydronaphthalen-2(1H)-one with methylamine to form the aminomethyl intermediate. This intermediate is then subjected to reductive amination followed by esterification to yield the final product. The process typically involves the use of catalysts such as palladium on carbon (Pd/C) and reagents like sodium borohydride (NaBH4) to achieve high yields and purity.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for MATCN. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing the formation of by-products. These methods not only enhance the efficiency of the synthesis but also align with sustainable chemistry practices.

Biological Activities

The biological activities of Methyl 8-(aminomethyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride have been extensively studied in recent years. One of its most notable properties is its ability to modulate various biological pathways. For example, MATCN has been shown to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, MATCN has also demonstrated neuroprotective effects in preclinical studies. Research has shown that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that MATCN may have therapeutic potential in treating neurological disorders.

Potential Therapeutic Applications

The unique combination of anti-inflammatory and neuroprotective properties makes Methyl 8-(aminomethyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride an attractive molecule for drug development. Several pharmaceutical companies are currently investigating its potential as a therapeutic agent for various diseases.

In the field of inflammatory diseases, clinical trials are underway to evaluate the efficacy and safety of MATCN in treating conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from these trials have shown promising outcomes, with patients experiencing significant reductions in inflammation and improved quality of life.

In neurology, preclinical studies have demonstrated that MATCN can effectively reduce neuroinflammation and protect against neuronal damage in animal models of Alzheimer's disease. These findings have led to increased interest in exploring its potential as a treatment for neurodegenerative disorders. Clinical trials are expected to begin soon to further validate these results.

Conclusion

Methyl 8-(aminomethyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride (CAS No. 130532-65-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new therapeutic agents. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, MATCN is poised to play an important role in advancing treatments for inflammatory diseases and neurodegenerative disorders.

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